(1-Ethylpiperidin-3-yl)methanamine
Overview
Description
“(1-Ethylpiperidin-3-yl)methanamine” is a chemical compound . It is also known as N-[(1-ethyl-3-piperidinyl)methyl]-N-methylamine . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular formula of “(1-Ethylpiperidin-3-yl)methanamine” is C8H18N2 . The InChI code is 1S/C9H20N2/c1-3-11-6-4-5-9(8-11)7-10-2/h9-10H,3-8H2,1-2H3 . For a detailed molecular structure, it is recommended to refer to databases like PubChem .
Scientific Research Applications
Drug Synthesis
Piperidine-containing compounds, such as “(1-Ethylpiperidin-3-yl)methanamine”, represent one of the most important synthetic medicinal blocks for drug construction . Their synthesis has long been widespread .
Chemical Research
“(1-Ethylpiperidin-3-yl)methanamine” is a chemical compound that is used in various chemical research processes . It’s often used as a reference material in proficiency testing .
Pharmaceutical Research
“(1-Ethylpiperidin-3-yl)methanamine” is used in pharmaceutical testing . High-quality reference standards of this compound are used for accurate results .
Biological Research
Indole derivatives, which include compounds like “(1-Ethylpiperidin-3-yl)methanamine”, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Therapeutic Research
“(1-Ethylpiperidin-3-yl)methanamine” has been studied for its potential therapeutic effects. For example, it has been used in a trial for the prevention of recurrent urinary tract infections .
Safety and Hazards
The safety and hazards associated with “(1-Ethylpiperidin-3-yl)methanamine” are not well-documented. It is recommended to handle this compound with appropriate safety measures, considering general guidelines for chemical handling. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier .
Mechanism of Action
Target of Action
It is structurally similar to methenamine , which is a urinary tract antiseptic and antibacterial drug . Methenamine targets bacteria in the urinary tract, preventing their growth and proliferation .
Mode of Action
Like methenamine, (1-Ethylpiperidin-3-yl)methanamine may also exhibit its antibacterial properties in an acidic environment (pH<6), where it could potentially be hydrolyzed to formaldehyde . Formaldehyde is highly bactericidal, meaning it kills bacteria effectively .
Biochemical Pathways
Given its potential conversion to formaldehyde, it might interfere with bacterial metabolic processes, leading to their death .
Pharmacokinetics
Its molecular weight is 14224 g/mol , which might influence its absorption and distribution in the body.
Result of Action
If it behaves like methenamine, it could lead to the death of bacteria in the urinary tract, thereby preventing urinary tract infections .
Action Environment
The ph of the environment might play a crucial role, as methenamine, a structurally similar compound, is more effective in an acidic environment .
properties
IUPAC Name |
(1-ethylpiperidin-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-2-10-5-3-4-8(6-9)7-10/h8H,2-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCANQRLZBOLBQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC(C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50409428 |
Source
|
| Record name | (1-ethylpiperidin-3-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethylpiperidin-3-yl)methanamine | |
CAS RN |
102459-02-9 |
Source
|
| Record name | (1-ethylpiperidin-3-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1-ethylpiperidin-3-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
